Cas no 1060802-09-6 (1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1060802-09-6
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD13189038
• CID: 1037295
• PubChem ID: 71463768
• Update Time: 2025-06-07

1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloropyridin-2-yl)-2,2,2-trifluoroethanone
• 1-(5-Chloro-pyridin-2-yl)-2,2,2-trifluoro-ethanone
• 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
• SCHEMBL16011603
• DTXSID40855677
• AB67615
• EN300-1937910
• CS-0269427
• DB-354021
• 1060802-09-6

• MDL： MFCD13189038
• Inchi： 1S/C7H3ClF3NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3H
• InChI Key： CWAHIPFSELTODX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(5-Chloropyridin-2-yl)-2,2,2-Trifluoroethan-1-one (CAS No. 1060802-09-6)

1-(5-Chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1060802-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyridine-derived ketone features a trifluoroethyl group, which enhances its reactivity and potential applications in drug discovery. The compound's unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of heterocyclic compounds and fluorinated pharmaceuticals.

In recent years, the demand for fluorinated building blocks like 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one has surged due to their role in improving drug metabolism and bioavailability. Researchers are increasingly exploring its utility in catalyzed cross-coupling reactions and pesticide formulations, aligning with the growing interest in sustainable agriculture. The compound's CAS No. 1060802-09-6 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

One of the key advantages of this compound lies in its electron-withdrawing properties, attributed to the trifluoromethyl group. This feature is pivotal in designing enzyme inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Additionally, its chloropyridine moiety is a common scaffold in crop protection chemicals, making it a hotspot for agrochemical innovation.

From a technical perspective, 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one exhibits stability under standard laboratory conditions, facilitating its use in multistep syntheses. Its solubility profile in organic solvents like dichloromethane and acetonitrile further broadens its applicability. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity, ensuring compliance with industry standards.

The compound's versatility extends to material science, where fluorinated compounds are leveraged for their thermal and chemical resistance. With the rise of green chemistry initiatives, researchers are also investigating eco-friendly synthesis routes for CAS No. 1060802-09-6, minimizing waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing.

In summary, 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one represents a critical tool in advancing both pharmaceutical and agrochemical research. Its structural features and functional groups offer endless possibilities for innovation, making it a compound of enduring interest in scientific communities worldwide.